Cas no 77897-25-7 (1-PENTANOL, 2-[(2-HYDROXYETHYL)AMINO]-4-METHYL-, (S)-)

• Product Name: 1-PENTANOL, 2-[(2-HYDROXYETHYL)AMINO]-4-METHYL-, (S)-
• CAS No: 77897-25-7
• MF: C₈H₁₉NO₂
• MW: 161.24196267128
• CID: 3205029
• PubChem ID: 93637084
• Update Time: 2025-04-21

1-PENTANOL, 2-[(2-HYDROXYETHYL)AMINO]-4-METHYL-, (S)- Chemical and Physical Properties

Names and Identifiers

• 1-PENTANOL, 2-[(2-HYDROXYETHYL)AMINO]-4-METHYL-, (S)-
• 1-Pentanol, 2-[(2-hydroxyethyl)amino]-4-methyl-, (S)- (9CI)
• 77897-25-7
• DTXSID901214467

• Inchi： 1S/C8H19NO2/c1-7(2)5-8(6-11)9-3-4-10/h7-11H,3-6H2,1-2H3/t8-/m0/s1
• InChI Key： SIGOJBHJTUHNJJ-QMMMGPOBSA-N
• SMILES： C(O)[C@@H](NCCO)CC(C)C

Computed Properties

• Exact Mass: 161.141578849Da
• Monoisotopic Mass: 161.141578849Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 6
• Complexity: 86.2
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 52.5Ų